Cas no 2172268-56-1 ((8-Bromo-2,3-dihydro-1,4-benzodioxin-6-yl)methanesulfonyl fluoride)

• Product Name: (8-Bromo-2,3-dihydro-1,4-benzodioxin-6-yl)methanesulfonyl fluoride
• CAS No: 2172268-56-1
• MF: C₉H₈BrFO₄S
• MW: 311.124824523926
• CID: 6617462
• PubChem ID: 165871028
• Update Time: 2025-09-22

(8-Bromo-2,3-dihydro-1,4-benzodioxin-6-yl)methanesulfonyl fluoride Chemical and Physical Properties

Names and Identifiers

• 2172268-56-1
• (8-bromo-2,3-dihydro-1,4-benzodioxin-6-yl)methanesulfonyl fluoride
• EN300-1451387
• (8-Bromo-2,3-dihydro-1,4-benzodioxin-6-yl)methanesulfonyl fluoride

• Inchi： 1S/C9H8BrFO4S/c10-7-3-6(5-16(11,12)13)4-8-9(7)15-2-1-14-8/h3-4H,1-2,5H2
• InChI Key： NAUFVABNJCNCLQ-UHFFFAOYSA-N
• SMILES： BrC1=CC(=CC2=C1OCCO2)CS(=O)(=O)F

Computed Properties

• Exact Mass: 309.93107g/mol
• Monoisotopic Mass: 309.93107g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 16
• Rotatable Bond Count: 2
• Complexity: 342
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2
• Topological Polar Surface Area: 61Ų

Additional information on (8-Bromo-2,3-dihydro-1,4-benzodioxin-6-yl)methanesulfonyl fluoride

Introduction to (8-Bromo-2,3-dihydro-1,4-benzodioxin-6-yl)methanesulfonyl fluoride (CAS No. 2172268-56-1)

Chemical compounds play a pivotal role in the advancement of pharmaceutical research and development, particularly in the synthesis of novel therapeutic agents. One such compound, (8-Bromo-2,3-dihydro-1,4-benzodioxin-6-yl)methanesulfonyl fluoride, with the CAS number 2172268-56-1, has garnered significant attention due to its versatile applications in medicinal chemistry. This compound belongs to the class of benzodioxin derivatives, which are known for their structural complexity and biological activity.

The molecular structure of (8-Bromo-2,3-dihydro-1,4-benzodioxin-6-yl)methanesulfonyl fluoride features a benzodioxin core substituted with a bromine atom at the 8-position and a methanesulfonyl fluoride group at the 6-position. This unique arrangement contributes to its reactivity and makes it a valuable intermediate in the synthesis of more complex molecules. The presence of the bromine atom enhances its utility as a halogenated substrate, facilitating further functionalization through cross-coupling reactions such as Suzuki-Miyaura and Buchwald-Hartwig couplings.

In recent years, benzodioxin derivatives have been extensively studied for their potential pharmacological properties. The benzodioxin scaffold is known to exhibit various biological activities, including anti-inflammatory, antiviral, and anticancer effects. The introduction of electron-withdrawing groups such as the methanesulfonyl fluoride moiety can modulate these activities by influencing the electronic properties of the molecule. This compound has been explored in the synthesis of kinase inhibitors, which are critical targets in oncology research.

One of the most compelling aspects of (8-Bromo-2,3-dihydro-1,4-benzodioxin-6-yl)methanesulfonyl fluoride is its role in the development of small-molecule probes for biochemical studies. The methanesulfonyl fluoride group serves as a leaving group in nucleophilic substitution reactions, allowing for the introduction of diverse substituents at specific positions on the benzodioxin core. This flexibility has enabled researchers to generate libraries of analogs with tailored biological profiles.

Recent advancements in drug discovery have highlighted the importance of fragment-based drug design, where small molecules are used as building blocks to develop lead compounds. The structural features of (8-Bromo-2,3-dihydro-1,4-benzodioxin-6-yl)methanesulfonyl fluoride make it an ideal candidate for this approach. Its ability to undergo selective functionalization has been leveraged in the synthesis of inhibitors targeting protein-protein interactions, which are increasingly recognized as key mechanisms in disease pathogenesis.

The compound's utility extends beyond academic research; it has also found applications in industrial settings where high-throughput screening is employed to identify novel drug candidates. The ease with which (8-Bromo-2,3-dihydro-1,4-benzodioxin-6-yl)methanesulfonyl fluoride can be modified allows for rapid diversification of chemical space, accelerating the discovery process. This has been particularly beneficial in projects aimed at developing treatments for neglected tropical diseases.

The synthesis of (8-Bromo-2,3-dihydro-1,4-benzodioxin-6-yl)methanesulfonyl fluoride involves multi-step organic transformations that highlight the sophistication of modern synthetic methodologies. Key steps include bromination of a precursor benzodioxin derivative followed by sulfonylation with fluorosulfonic acid or its equivalents. These reactions require careful optimization to ensure high yields and purity, underscoring the importance of expertise in organic synthesis.

In conclusion, (8-Bromo-2,3-dihydro-1,4-benzodioxin-6-yl)methanesulfonyl fluoride represents a significant advancement in pharmaceutical chemistry. Its unique structural features and reactivity make it a valuable tool for both academic and industrial applications. As research continues to uncover new therapeutic targets and synthetic strategies, compounds like this will undoubtedly play a crucial role in shaping the future of drug development.